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Compound of Interest

Compound Name: 6-O-demethyl-5-deoxyfusarubin

Cat. No.: B1199494 Get Quote

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of 6-O-
demethyl-5-deoxyfusarubin. Adherence to these procedures is vital for ensuring laboratory

safety and environmental protection.

Chemical and Hazard Profile
6-O-demethyl-5-deoxyfusarubin is a naphthoquinone derivative known for its antifungal and

mycoplasma-inhibiting properties.[1][2] While a specific Safety Data Sheet (SDS) for this

compound is not readily available, its classification as a naphthoquinone dictates the necessary

handling and disposal precautions. Naphthoquinones are generally considered hazardous

materials and require careful management.

Quantitative Data Summary:
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Property Value Source

Molecular Formula C₁₅H₁₄O₅ TargetMol

Molecular Weight 290.27 g/mol TargetMol

Chemical Class Naphthoquinone PubMed

Known Biological Activity
Antifungal, Mycoplasma-

inhibiting
TargetMol

EPA Waste Number (for 1,4-

Naphthoquinone)
U166 Santa Cruz Biotechnology[3]

Personal Protective Equipment (PPE)
Standard laboratory PPE must be worn at all times when handling 6-O-demethyl-5-
deoxyfusarubin. This includes:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical goggles.[3]

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a chemical fume hood to avoid inhalation of any dust or

aerosols.[4]

Spill Management Protocol
In the event of a spill, follow these steps:

Alert Personnel: Notify others in the immediate area of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the vicinity.

Containment: For solid spills, dampen the material with water to prevent dusting before

sweeping.[3] For liquid spills, use an inert absorbent material.
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Collection: Carefully collect the spilled material and absorbent into a suitable, labeled

container for hazardous waste disposal.[3]

Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent.

Waste Disposal: All materials used for cleanup must be disposed of as hazardous waste.[5]

Proper Disposal Procedure
6-O-demethyl-5-deoxyfusarubin and any materials contaminated with it must be disposed of

as hazardous chemical waste. Do not dispose of this compound down the drain.[6]

Step-by-Step Disposal Protocol:

Waste Segregation: Collect all waste containing 6-O-demethyl-5-deoxyfusarubin (e.g.,

unused compound, contaminated labware, spill cleanup materials) in a dedicated,

compatible, and clearly labeled hazardous waste container.[5]

Container Labeling: The container must be labeled with the words "HAZARDOUS WASTE"

and the full chemical name: "6-O-demethyl-5-deoxyfusarubin".[5]

Secure Storage: Keep the waste container tightly sealed and store it in a designated satellite

accumulation area away from incompatible materials.[5][7]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a certified hazardous waste disposal contractor to arrange for pickup and disposal.[5]

Experimental Workflow and Disposal Pathway
The following diagram illustrates the logical flow from experimental use to final disposal of 6-O-
demethyl-5-deoxyfusarubin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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